Cas no 912761-48-9 (4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine)

• Product Name: 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine
• CAS No: 912761-48-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD08061039
• CID: 69454
• PubChem ID: 24208846
• Update Time: 2025-05-25

4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine
• 3-ethyl-5-piperidin-4-yl-1,2,4-oxadiazole
• AS-65646
• FT-0733686
• SCHEMBL3126045
• Piperidine, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-
• 912761-48-9
• DTXSID20639912
• AM20120317
• BB 0238754
• CS-0325898
• 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine, AldrichCPR
• 4-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-piperidine
• AKOS009229259
• 3-Ethyl-5-(piperidin-4-yl)-1,2,4-oxadiazole
• DB-078974

• MDL： MFCD08061039
• Inchi： 1S/C9H15N3O/c1-2-8-11-9(13-12-8)7-3-5-10-6-4-7/h7,10H,2-6H2,1H3
• InChI Key： PTQDWAPTOMWGGM-UHFFFAOYSA-N
• SMILES： O1C(C2CCNCC2)=NC(CC)=N1

Computed Properties

• Exact Mass: 181.12200
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 310°C at 760 mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.491
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 50.95000
• LogP: 1.42780

4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine

4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine: A Comprehensive Overview

The compound 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine, identified by the CAS Registry Number 912761-48-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science. The molecule consists of a piperidine ring fused with an oxadiazole moiety, which introduces intriguing electronic and steric characteristics that make it a valuable subject for research.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. The presence of the oxadiazole ring in 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine confers enhanced stability and bioavailability to the molecule. Researchers have explored its potential as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its synthesis is the formation of the oxadiazole ring through a cyclization reaction involving an amide intermediate. This process is highly efficient and has been optimized to achieve high yields and purity levels. The use of palladium catalysts in certain steps has further enhanced the reaction's selectivity and scalability.

In addition to its pharmacological applications, 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. A 2023 paper in Angewandte Chemie reported on the use of this compound as a building block for constructing MOFs with high surface area and exceptional gas adsorption properties.

The structural versatility of 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine also makes it an attractive candidate for exploring supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through hydrogen bonding and π–π interactions. These studies have revealed that the compound can form ordered supramolecular assemblies under specific conditions, which could be exploited for applications in nanotechnology.

From an environmental standpoint, the synthesis and application of 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine are considered eco-friendly due to the use of non-toxic reagents and energy-efficient reaction conditions. This aligns with the growing trend toward sustainable chemistry practices in both academia and industry.

In conclusion, 4-(3-Ethyl-1,2,4-Oxadiazol-5-yl)Piperidine, CAS No. 912761-48-, represents a versatile and promising molecule with applications spanning drug discovery, materials science, and supramolecular chemistry. Its unique structure and favorable properties make it a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.